(S)-3-Hydroxy-27-methyloctacosanoyl-CoA

• Molecular Formula: C50H92N7O18P3S
• Molecular Weight: 1204.3 g/mol
• InChI: InChI=1S/C50H92N7O18P3S/c1-37(2)26-24-22-20-18-16-14-12-10-8-6-5-7-9-11-13-15-17-19-21-23-25-27-38(58)32-41(60)79-31-30-52-40(59)28-29-53-48(63)45(62)50(3,4)34-72-78(69,70)75-77(67,68)71-33-39-44(74-76(64,65)66)43(61)49(73-39)57-36-56-42-46(51)54-35-55-47(42)57/h35-39,43-45,49,58,61-62H,5-34H2,1-4H3,(H,52,59)(H,53,63)(H,67,68)(H,69,70)(H2,51,54,55)(H2,64,65,66)/t38-,39+,43+,44+,45-,49+/m0/s1
• InChIKey: PSRXOVQHFWBBPD-GUQFFRKMSA-N

Buy (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

(S)-3-Hydroxy-27-methyloctanoyl-CoA (Molecular Weight: 1204.29 g/mol; Formula: C50H92N7O18P3S) is a synthetic coenzyme A derivative comprising a 27-methyloctacosanoyl acyl chain conjugated to CoA via a thioester bond [1]. It belongs to the methyl-branched fatty acyl-CoA class and is commercially offered by suppliers such as Alfa Chemistry (catalog NZs000260) , MedChemExpress, and TargetMol for exclusive research applications. As an ultra-long-chain (C29 total carbons with internal methyl branching), this compound provides an analytical reference standard or investigational substrate for mechanistic studies of fatty acid metabolism, particularly pathways involving peroxisomal handling of methyl-branched substrates.

1

Ultra-long-chain methyl-branched acyl-CoA substrate for peroxisomal enzyme studies

2

Defined (S)-stereochemistry supports stereospecific β-oxidation pathway mapping

3

Analytical reference standard for LC-MS/MS detection of branched-chain acyl-CoAs

• [1] MedChemExpress. (S)-3-Hydroxy-27-methyloctacosanoyl-CoA (product datasheet). Available at: https://www.medchemexpress.eu/s-3-hydroxy-27-methyloctacosanoyl-coa.html View Source

Why Short-Chain Analogs Cannot Substitute

Substitution of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA with generic short-chain or unbranched acyl-CoA analogs is scientifically invalid due to fundamental differences in enzyme specificity, metabolic pathway routing, and experimental reproducibility [1]. In β-oxidation studies, the enzyme-substrate interaction is highly sensitive to acyl chain length and branching architecture: straight-chain short-chain substrates are processed via mitochondrial pathways, whereas methyl-branched, ultra-long-chain substrates require peroxisomal α-methylacyl-CoA racemase (EC 5.1.99.4) for stereochemical conversion before oxidation can proceed [2]. Furthermore, medium-chain acyl-CoA dehydrogenase exhibits Kd values in the 50–90 nM range for octanoyl-CoA derivatives, with even minor modifications to the acyl chain (e.g., introduction of a 3-hydroxy group) substantially altering binding affinity and inhibitory potential [3]. The 27-methyl branch at the ω-terminus combined with the (S)-3-hydroxy stereocenter creates a structurally unique substrate topology that cannot be approximated by unbranched C8, C16, or even C24 acyl-CoAs. Consequently, experimental results obtained with generic short-chain or unbranched acyl-CoAs cannot be extrapolated to this compound.

!

Short-chain analogs (≤C10) may not serve as substrates for α-methylacyl-CoA racemase, which requires >C10 methyl-branched chains.

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Unbranched acyl-CoAs follow mitochondrial pathways; methyl-branched ultra-long-chain substrates require peroxisomal processing, limiting direct substitution.

!

3-Hydroxy group alters acyl-CoA dehydrogenase binding; SAR from non-hydroxylated analogs may not transfer.

• [1] ChEBI. methyl-branched fatty acyl-CoA (CHEBI:84930). Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=84930 View Source
• [2] MetaCyc. EC 5.1.99.4 - α-methylacyl-CoA racemase. Available at: http://147.99.108.66/META/NEW-IMAGE?type=REACTION&object=5.1.99.4-RXN View Source
• [3] Powell PJ, Thorpe C. Interaction of acyl coenzyme A substrates and analogs with pig kidney medium-chain acyl-CoA dehydrogenase. Biochemistry. 1988;27(20):8022-8028. doi:10.1021/bi00420a045 View Source

Key Differentiators from Other Acyl-CoA Analogs

Chain Length and α-Methylacyl-CoA Racemase Substrate Eligibility

α-Methylacyl-CoA racemase (EC 5.1.99.4) exhibits strict chain-length substrate requirements, accepting only α-methyl-branched acyl-CoA derivatives with chain lengths greater than C10 [1]. While the (S)-3-Hydroxy-7-methyloctanoyl-CoA analog (C8 chain, MW: 923.8 g/mol) falls below this enzymatic threshold and therefore cannot serve as a substrate for racemase-mediated stereochemical interconversion, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA (C29 chain, MW: 1204.29 g/mol) meets the >C10 requirement and is predicted to be a viable substrate [1].

Chain Length & AMACR Fit

Class-level

C29 chain meets >C10 racemase substrate requirement; C8 analog is not a substrate

Supports racemase substrate eligibility review

MetaCyc EC 5.1.99.4 substrate specificity criteria

Evidence Dimension	Acyl chain length and enzyme substrate eligibility
Target Compound Data	C29 total carbons (octacosanoyl core with methyl branch)
Comparator Or Baseline	(S)-3-Hydroxy-7-methyloctanoyl-CoA (C8 total carbons, MW 923.8 g/mol)
Quantified Difference	Target meets >C10 minimum requirement; comparator falls below threshold and is not a substrate
Conditions	α-Methylacyl-CoA racemase (EC 5.1.99.4) substrate specificity criteria established in MetaCyc enzymatic database

Why This Matters

Procurement of the C29 ultra-long-chain variant is essential for racemase studies, as C8 short-chain analogs are enzymatically inert and cannot serve as functional substitutes in peroxisomal pathway investigations.

• [1] MetaCyc. EC 5.1.99.4 - α-methylacyl-CoA racemase. Enzyme Commission Summary: α-methyl-branched acyl-CoA derivatives with chain lengths of more than C10 are substrates. Available at: http://147.99.108.66/META/NEW-IMAGE?type=REACTION&object=5.1.99.4-RXN View Source

Molecular Weight and Analytical Reference Standard Utility

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA possesses a molecular weight of 1204.29 g/mol, representing an ultra-long-chain acyl-CoA species with a C29 acyl backbone [1]. In contrast, (S)-3-Hydroxy-7-methyloctanoyl-CoA has a molecular weight of only 923.8 g/mol and a C8 acyl backbone [2].

MW & Analytical Utility

Head-to-head

ΔMW = 280.49 g/mol vs C8 analog

Supports distinct LC-MS peak assignment

Supplier analytical data; distinct retention expected

Evidence Dimension	Molecular weight and acyl carbon count
Target Compound Data	MW 1204.29 g/mol, C29 total acyl carbons
Comparator Or Baseline	(S)-3-Hydroxy-7-methyloctanoyl-CoA (MW 923.8 g/mol, C8 total acyl carbons)
Quantified Difference	ΔMW = 280.49 g/mol; 21 additional carbon atoms in acyl chain
Conditions	Molecular formula confirmed by commercial supplier analytical data

Why This Matters

For analytical laboratories employing LC-MS or HPLC methods, the C29 compound provides a distinct retention time and m/z signal far removed from C8 and other medium-chain CoA species, eliminating chromatographic co-elution and enabling unambiguous peak assignment in complex biological matrices.

• [1] MedChemExpress. (S)-3-Hydroxy-27-methyloctacosanoyl-CoA (product datasheet). Available at: https://www.medchemexpress.eu/s-3-hydroxy-27-methyloctacosanoyl-coa.html View Source
• [2] PubChem. (S)-3-Hydroxy-7-methyloctanoyl-CoA (CID 162393720). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/162393720 View Source

Methyl Branch Position and Peroxisomal Metabolic Fate

The position of methyl branching profoundly influences metabolic processing. The target compound features a methyl branch at the 27-position (ω-2 position), a structural motif found in endogenous bile acid intermediates such as trihydroxycoprostanoyl-CoA. Peroxisomal oxidase enzymes from rat liver act exclusively on the S-isomer of 2-methyl-branched acyl-CoAs, while 3-methyl-branched acyl-CoAs (e.g., 3-methylheptadecanoyl-CoA) function as competitive inhibitors rather than productive substrates [1]. (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, bearing a terminal 27-methyl branch distinct from internal 3-methyl or 7-methyl configurations, is predicted to follow a different metabolic fate compared to internal-branched analogs.

Branch Position & Metabolic Fate

Class-level

27-methyl branch resembles natural peroxisomal substrates; 3-methyl-branched species act as inhibitors

Supports peroxisomal bile acid intermediate modeling

Rat liver oxidase substrate/inhibitor profiles

Evidence Dimension	Enzyme-substrate interaction based on branch position
Target Compound Data	27-methyl branch (ω-2 position) with (S)-3-hydroxy stereocenter
Comparator Or Baseline	3-methylheptadecanoyl-CoA (internal 3-methyl branch)
Quantified Difference	Target is structural analog of natural peroxisomal substrates; 3-methyl-branched species act as enzyme inhibitors rather than substrates
Conditions	Rat liver peroxisomal oxidase assays (trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase)

Why This Matters

Selection of the 27-methyl-branched variant is critical for studies modeling peroxisomal bile acid intermediate processing or ω-branched fatty acid oxidation, as internal 3-methyl-branched CoAs exhibit distinct inhibitory versus productive substrate behaviors that invalidate experimental comparisons.

• [1] Van Veldhoven PP, Croes K, Asselberghs S, Herdewijn P, Mannaerts GP. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996;388(1):80-84. doi:10.1016/0014-5793(96)00510-8 View Source

Stereochemistry and β-Oxidation Enzyme Specificity

Mitochondrial β-oxidation employs (S)-3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35), which exclusively catalyzes the NAD⁺-dependent oxidation of (S)-3-hydroxyacyl-CoA to 3-oxoacyl-CoA [1]. The (R)-3-hydroxyacyl-CoA epimer is not a substrate and requires enzymatic epimerization via 3-hydroxyacyl-CoA epimerase (EC 5.1.2.3) to proceed through the β-oxidation spiral [2].

Stereochemistry & Dehydrogenase Fit

Class-level

(S)-enantiomer is direct substrate; (R)-enantiomer requires epimerization

Enables stereospecific kinetic parameter determination

EC 1.1.1.35 dehydrogenase specificity

Evidence Dimension	Enzymatic substrate specificity and stereochemical recognition
Target Compound Data	Defined (S)-3-hydroxy stereochemistry
Comparator Or Baseline	(R)-3-hydroxyacyl-CoA or racemic mixtures
Quantified Difference	(S)-enantiomer is direct substrate for dehydrogenase; (R)-enantiomer requires additional enzymatic epimerization step
Conditions	Mitochondrial fatty acid β-oxidation pathway enzyme assays (3-hydroxyacyl-CoA dehydrogenase, EC 1.1.1.35)

Why This Matters

Procurement of the stereochemically defined (S)-enantiomer eliminates the confounding variable of racemic mixtures in kinetic assays, enabling accurate determination of Km, Vmax, and Kd values without interference from the non-substrate (R)-isomer's potential inhibitory effects.

• [1] BRENDA Enzyme Database. EC 1.1.1.35 - 3-hydroxyacyl-CoA dehydrogenase. Available at: https://www.brenda-enzymes.org/enzyme.php?ecno=1.1.1.35 View Source
• [2] Wu WJ, Anderson VE. 3-hydroxyacyl-CoA epimerase is a crotonase: a kinetic and mechanistic study with D-3-hydroxy-4-trans-decenoyl-CoA. Biochemistry. 1991;30(41):9982-9992. doi:10.1021/bi00105a023 View Source

3-Hydroxy Group and Acyl-CoA Dehydrogenase Binding

Introduction of a 3-hydroxy group substantially alters acyl-CoA binding properties to medium-chain acyl-CoA dehydrogenase (MCAD). Octanoyl-CoA and its trans-2- and trans-3-octenoyl-CoA analogs bind tightly to MCAD with Kd values in the 50–90 nM range. However, the L-3-hydroxyoctanoyl-CoA derivative shows markedly altered binding behavior compared to the parent octanoyl-CoA substrate [1].

3-OH & MCAD Binding

Class-level

3-Hydroxy substitution modulates binding affinity relative to non-hydroxylated octanoyl-CoA

Supports SAR studies of hydroxylation effects

Pig kidney MCAD fluorescence quenching data

Evidence Dimension	Binding affinity to medium-chain acyl-CoA dehydrogenase
Target Compound Data	Contains (S)-3-hydroxy group (predicted altered Kd relative to non-hydroxylated analog)
Comparator Or Baseline	Octanoyl-CoA and octenoyl-CoA analogs (Kd = 50–90 nM for tight-binding species)
Quantified Difference	3-Hydroxy substitution modulates binding affinity; L-3-OH derivative shows distinct behavior from parent octanoyl-CoA
Conditions	Pig kidney medium-chain acyl-CoA dehydrogenase fluorescence quenching assays

Why This Matters

The presence of the 3-hydroxy group alters protein-ligand interactions, making this compound valuable for structure-activity relationship (SAR) studies of acyl-CoA dehydrogenase substrate recognition and for probing the molecular basis of binding affinity differences between oxidized and hydroxylated acyl chain intermediates.

• [1] Powell PJ, Thorpe C. Interaction of acyl coenzyme A substrates and analogs with pig kidney medium-chain acyl-CoA dehydrogenase. Biochemistry. 1988;27(20):8022-8028. doi:10.1021/bi00420a045 View Source

Recommended Research Applications

AMACR Substrate Specificity and Mechanistic Studies

This compound serves as an ultra-long-chain (>C10) methyl-branched acyl-CoA substrate for investigating α-methylacyl-CoA racemase (EC 5.1.99.4) activity [1]. Researchers studying AMACR—a key enzyme in peroxisomal β-oxidation of branched-chain fatty acids and bile acid intermediates—require substrates exceeding the C10 minimum chain length requirement [1]. Unlike short-chain analogs such as (S)-3-Hydroxy-7-methyloctanoyl-CoA (C8), which fail to meet the enzyme's substrate length threshold, this C29 compound provides a suitable long-chain substrate for kinetic characterization, inhibitor screening, and structural studies of the racemase active site. Applications include steady-state kinetic assays (Km and kcat determination), crystallographic co-crystallization trials, and development of racemase-targeted small-molecule modulators.

LC-MS/MS Reference Standard for Peroxisomal Disorders

With a molecular weight of 1204.29 g/mol and distinct C29 branched acyl chain [1], this compound functions as an optimal reference standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays quantifying ultra-long-chain acyl-CoA species in biological specimens. Clinical and research laboratories investigating peroxisomal biogenesis disorders (e.g., Zellweger spectrum disorders, X-linked adrenoleukodystrophy) or studying the accumulation of branched-chain fatty acyl-CoAs require well-characterized, high-purity standards for calibration curves and method validation. The compound's retention time and m/z transition differ substantially from medium-chain (C8–C14) and long-chain (C16–C20) acyl-CoA standards, enabling accurate peak identification and minimizing matrix interference in complex samples such as liver homogenates, fibroblast lysates, and plasma extracts.

Stereospecific β-Oxidation Pathway Mapping

The defined (S)-3-hydroxy stereochemistry makes this compound a valuable probe for mapping the stereospecificity of mitochondrial and peroxisomal β-oxidation enzymes [1]. (S)-3-Hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) exclusively oxidizes the (S)-enantiomer to 3-oxoacyl-CoA, while the (R)-enantiomer requires prior epimerization via 3-hydroxyacyl-CoA epimerase (EC 5.1.2.3) [2]. Researchers can use this stereochemically pure (S)-enantiomer to accurately determine kinetic parameters (Km, Vmax, kcat/Km) of the dehydrogenase without confounding effects from the non-productive (R)-isomer. Applications include substrate specificity profiling across chain-length series (e.g., comparing C29 branched substrate activity versus C16, C20, C24 analogs) and mechanistic studies of dehydrogenase active-site geometry using site-directed mutagenesis or inhibitor competition assays.

Acyl-CoA Dehydrogenase Structure-Activity Relationship Studies

The presence of the (S)-3-hydroxy group in combination with the 27-methyl branch and C29 chain length provides a structurally defined probe for SAR studies of acyl-CoA dehydrogenase family enzymes [1]. Prior work with medium-chain acyl-CoA dehydrogenase has established that octanoyl-CoA and its analogs exhibit Kd values in the 50–90 nM range, with 3-hydroxy substitution substantially modulating binding behavior relative to the parent substrate [1]. This compound enables extension of such SAR analyses to ultra-long-chain substrate analogs, allowing researchers to systematically evaluate how chain length, branch position, and hydroxylation status collectively influence enzyme binding affinity, catalytic efficiency, and inhibitory potential. Applications include competitive binding assays (fluorescence quenching or isothermal titration calorimetry), enzyme inhibition studies, and computational docking/molecular dynamics simulations parameterized against experimental binding data.

Application

Selection Property

Validation Focus

AMACR substrate specificity studies

Ultra-long-chain (>C10) methyl-branched substrate

Racemase kinetic parameter review

Peroxisomal disorder research (LC-MS/MS)

Distinct molecular weight and retention behavior

Method selectivity and peak assignment review

Stereospecific β-oxidation pathway analysis

Defined (S)-3-hydroxy stereochemistry

Dehydrogenase kinetic parameter determination

Acyl-CoA dehydrogenase SAR studies

Hydroxylation and chain-length architecture

Binding affinity and inhibitory potential review

• [1] MetaCyc. EC 5.1.99.4 - α-methylacyl-CoA racemase. Available at: http://147.99.108.66/META/NEW-IMAGE?type=REACTION&object=5.1.99.4-RXN View Source
• [2] BRENDA Enzyme Database. EC 1.1.1.35 - 3-hydroxyacyl-CoA dehydrogenase. Available at: https://www.brenda-enzymes.org/enzyme.php?ecno=1.1.1.35 View Source